Cas no 1805206-29-4 (2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol
• CAS No: 1805206-29-4
• MF: C₇H₆F₂N₂O₄
• MW: 220.130348682404
• CID: 4889522
• Update Time: 2025-06-08

2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol

• Inchi： 1S/C7H6F2N2O4/c8-7(9)5-6(11(14)15)3(2-12)1-4(13)10-5/h1,7,12H,2H2,(H,10,13)
• InChI Key： XFYVFKQKPZPTIM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(CO)=CC(N1)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 370
• XLogP3: -1
• Topological Polar Surface Area: 95.2

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol

Professional Introduction to Compound with CAS No. 1805206-29-4 and Product Name: 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol

2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol, identified by the CAS number 1805206-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a pyridine core with functional groups such as a difluoromethyl substituent, a hydroxy group, and a nitro group, exhibits unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural configuration of 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol imparts distinct reactivity patterns, making it particularly useful in the synthesis of complex molecules. The difluoromethyl group, known for its metabolic stability and ability to enhance binding affinity in drug candidates, is a critical feature that has been extensively studied in recent years. This moiety is often incorporated into small-molecule inhibitors to improve pharmacokinetic profiles and target specificity.

In the context of modern drug discovery, the hydroxy and nitro functional groups play pivotal roles in modulating the electronic properties of the pyridine ring. The hydroxy group can participate in hydrogen bonding interactions, which are essential for molecular recognition in biological targets, while the nitro group serves as a versatile handle for further chemical transformations. These features have made this compound a promising candidate for exploring new chemical space in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol as a building block for drug design. Studies have demonstrated that the presence of both the difluoromethyl and nitro groups can optimize interactions with biological targets, leading to improved efficacy and reduced off-target effects. These findings align with current trends in pharmaceutical research, where rational molecular design is key to developing next-generation therapeutics.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the difluoromethyl group, for instance, often necessitates specialized reagents and catalysts to ensure high selectivity and yield. Similarly, the manipulation of the nitro group requires careful consideration to avoid unwanted side reactions. These synthetic challenges underscore the compound's complexity but also highlight its synthetic utility in constructing structurally diverse scaffolds.

From a biological perspective, derivatives of 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol have shown promise in preclinical studies as potential inhibitors of various enzymatic targets. The combination of electronic and steric effects introduced by its functional groups allows for fine-tuning of binding affinities. This flexibility has been exploited in the development of compounds targeting diseases such as cancer, inflammation, and neurodegeneration. The growing body of evidence supporting its utility underscores its significance as a pharmacophore in medicinal chemistry.

The role of this compound extends beyond mere intermediate applications; it also serves as a platform for exploring novel synthetic methodologies. Researchers have leveraged its unique structure to develop innovative catalytic systems and reaction protocols that could streamline the synthesis of other bioactive molecules. Such advancements not only enhance efficiency but also contribute to sustainable chemistry practices by reducing waste and improving atom economy.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-3-nitropyridine-4-methanol (CAS No. 1805206-29-4) represents a fascinating example of how structural complexity can be harnessed to develop innovative pharmaceuticals. Its combination of functional groups offers unparalleled opportunities for molecular design, making it an indispensable tool in modern drug discovery. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of medicinal chemistry innovation.